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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983 Get Quote

Technical Support Center: Pigment Red 146 Safe
Handling
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling of Pigment Red 146. Below you will find

troubleshooting guides and frequently asked questions (FAQs) to address potential health and

safety concerns during your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with Pigment Red 146?

A1: Pigment Red 146 is generally considered to have low acute toxicity. However, as a fine

powder, it can cause mechanical irritation to the eyes, skin, and respiratory tract upon direct

contact or inhalation. Some safety data sheets indicate that it may cause respiratory irritation,

and prolonged or repeated contact may lead to skin irritation in sensitive individuals.[1]

Ingestion may cause gastrointestinal irritation with symptoms like nausea, vomiting, and

diarrhea.[1] Although not classified as a carcinogen by most regulatory authorities, some

manufacturing processes may result in trace impurities that could pose long-term exposure

risks.

Q2: What are the immediate first aid measures in case of exposure to Pigment Red 146?
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A2: In case of accidental exposure, follow these first aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration and seek immediate medical attention.[1][2]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and plenty of water.[1][2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids occasionally. Seek medical attention.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and seek immediate medical attention.[1][2]

Q3: What personal protective equipment (PPE) is required when handling Pigment Red 146?

A3: To ensure personal safety, the following PPE should be worn:

Eye Protection: Wear tightly fitting safety goggles with side-shields.[2][3]

Hand Protection: Use chemical-resistant gloves. Gloves should be inspected before use.[2]

[4]

Respiratory Protection: In areas with poor ventilation or where dust generation is likely, use

an approved respirator.[1][3] If exposure limits are exceeded or irritation is experienced, a

full-face respirator should be used.[2][3]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[1][5]

For significant handling, fire/flame resistant and impervious clothing is recommended.[2]

Q4: How should Pigment Red 146 be stored safely?

A4: Store Pigment Red 146 in a tightly closed container in a cool, dry, and well-ventilated area.

[1][2] Keep it away from incompatible materials, direct sunlight, and heat sources.[1][4]

Q5: What should I do in case of a spill of Pigment Red 146 powder?

A5: In the event of a spill, immediately take the following steps:
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Evacuate personnel from the immediate area.[2]

Ensure adequate ventilation.[2]

Wear appropriate personal protective equipment (PPE), including respiratory protection,

safety goggles, gloves, and protective clothing.[1][2]

Avoid generating dust. Use a wet-wiping method or a vacuum cleaner with a HEPA filter for

cleanup. Do not use dry sweeping.[1][5]

Collect the spilled material and place it into a suitable, labeled container for disposal.[1]

Prevent the spilled material from entering drains or waterways.[2][4]
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Issue Potential Cause Recommended Action

Eye or skin irritation after

handling the pigment.

Direct contact with the pigment

powder.

Immediately follow the first aid

procedures for eye and skin

contact. Review handling

procedures to minimize direct

contact. Ensure proper PPE is

being used.

Respiratory irritation

(coughing, sneezing) during

handling.

Inhalation of airborne pigment

dust.

Move to an area with fresh air.

Ensure work is being

conducted in a well-ventilated

area or use a chemical fume

hood.[1] Use appropriate

respiratory protection.[1]

Minimize dust generation

during handling.[1]

Pigment powder has become

airborne.

Improper handling techniques

(e.g., shaking containers, dry

sweeping).

Gently handle containers to

avoid creating dust clouds.[5]

Use tools like scoops or

funnels for transferring the

pigment.[5] Clean up spills

using wet methods or a HEPA-

filtered vacuum.[5]

Contamination of work

surfaces.
Spills or improper handling.

Clean all work surfaces

thoroughly after handling the

pigment. Use wet-wiping

methods to prevent dust from

becoming airborne.[5]

Quantitative Data
Specific quantitative toxicological and ecological data for Pigment Red 146 is largely

unavailable in the reviewed safety data sheets.[2][3] However, some physical and chemical

properties are provided:
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Property Value Reference

Molecular Formula C₃₃H₂₇ClN₄O₆ [1]

Molecular Weight 611.04 g/mol [1]

Appearance Red powder [1]

Density 1.33 - 1.5 g/cm³ [2]

pH Value ~7.0 [4]

Solubility in Water Insoluble [4]

Melting Point 318-322°C [6]

Acute Oral LD50 (Rats) >10,000 mg/kg [4]

Experimental Protocols
Detailed experimental protocols involving Pigment Red 146 are highly specific to the research

application. The safety data sheets do not provide specific experimental methodologies but

focus on safe handling and use. Researchers should develop their own experimental protocols

incorporating the safety measures outlined in this guide and the manufacturer's safety data

sheet.
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Caption: A workflow diagram for the safe handling of Pigment Red 146.
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Pigment Red 146 Spill Occurs

Evacuate Immediate Area Wear Full PPE
(incl. Respiratory Protection)

Contain Spill
(Prevent Spread & Entry to Drains)

Clean Up Spill:
- Use Wet Wipes or

- HEPA-Filtered Vacuum
- AVOID Dry Sweeping

Place Waste in a
Sealed, Labeled Container

Decontaminate Spill Area
and Equipment

Spill Response Complete
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Inhalation Skin Contact Eye Contact Ingestion

Exposure to Pigment Red 146

Move to Fresh Air Remove Contaminated
Clothing

Flush Eyes with Water
for at least 15 Minutes Rinse Mouth with Water

If Breathing is Difficult,
Give Oxygen

If Not Breathing,
Give Artificial Respiration

Seek Immediate
Medical Attention

Wash with Soap
and Plenty of Water Seek Medical Attention Do Not Induce Vomiting

Seek Immediate
Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Addressing health and safety concerns during Pigment
Red 146 handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035983#addressing-health-and-safety-concerns-
during-pigment-red-146-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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